Cas no 16700-94-0 (1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI))

1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI) structure
16700-94-0 structure
Product Name:1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI)
CAS No:16700-94-0
MF:C16H33O4PZn
MW:385.813583135605
CID:192060
PubChem ID:11970389
Update Time:2025-04-19

1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI)
    • Zinc hexadecyl phosphate
    • NS00085562
    • EINECS 240-750-8
    • KUPGJMJHAFGISS-UHFFFAOYSA-L
    • 16700-94-0
    • zinc monocetylphosphate
    • SCHEMBL483430
    • DTXSID50168220
    • zinc;hexadecyl phosphate
    • Inchi: 1S/C16H35O4P.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2-16H2,1H3,(H2,17,18,19);/q;+2/p-2
    • InChI Key: KUPGJMJHAFGISS-UHFFFAOYSA-L
    • SMILES: [Zn+2].P(=O)([O-])([O-])OCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 384.14089
  • Monoisotopic Mass: 384.140793
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 439.8°Cat760mmHg
  • Flash Point: 219.8°C
  • PSA: 72.42
  • LogP: 6.45090
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